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Compound of Interest

Compound Name: Alimemazine

Cat. No.: B1682546 Get Quote

Introduction

Alimemazine, also known as Trimeprazine, is a first-generation antihistamine of the

phenothiazine class.[1][2] It functions primarily as a histamine H1 receptor antagonist, leading

to its use as an antipruritic agent.[2][3][4] In cell biology research, Alimemazine is utilized to

investigate histamine-mediated signaling pathways and their downstream effects. Its

mechanism involves the modulation of the NF-κB immune response transcription factor via the

phospholipase C and phosphatidylinositol (PIP2) signaling pathways.[1] Accurate and

reproducible experimental results depend on the correct preparation, storage, and application

of Alimemazine solutions. These application notes provide detailed protocols for preparing

stock and working solutions of Alimemazine for use in cell culture experiments.

Data Presentation: Physicochemical Properties,
Solubility, and Storage
Proper handling and storage are crucial for maintaining the stability and efficacy of

Alimemazine. As a phenothiazine derivative, it is susceptible to degradation from light,

oxidation, and hydrolysis.[5]

Table 1: Physicochemical Properties and Solubility of Alimemazine Tartrate
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Property Value Source(s)

Synonyms
Trimeprazine Tartrate,
Methylpromazine Tartrate

[3][6]

Molecular Formula (C₁₈H₂₂N₂S)₂·C₄H₆O₆ [7]

Molecular Weight 746.98 g/mol [6]

CAS Number 4330-99-8 [3][6]

Appearance
White to off-white crystalline

powder
[7]

Solubility in DMSO 100 mg/mL (133.87 mM) [3][6]

Solubility in Water 100 mg/mL (133.87 mM) [3][6]

| Solubility in Ethanol| 7 mg/mL (9.37 mM) |[3][6] |

Note: The use of fresh, anhydrous DMSO is recommended as absorbed moisture can reduce

solubility.[3]

Table 2: Recommended Storage and Stability Conditions
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Form
Storage
Temperature

Duration
Key
Recommendati
ons

Source(s)

Solid Powder -20°C Up to 3 years
Protect from
light.

[3][5][6]

In Solvent (e.g.,

DMSO)
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

Store in tightly

sealed

containers.

[3][5]

In Solvent (e.g.,

DMSO)
-20°C Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[3][5]

| In Solvent (e.g., DMSO) | 4°C | Up to 1 week | Recommended for short-term use only. |[5] |

Experimental Protocols
Protocol 1: Preparation of a 10 mM Alimemazine Tartrate Stock Solution in DMSO

This protocol describes the preparation of a highly concentrated primary stock solution.

Dimethyl sulfoxide (DMSO) is a common solvent for creating initial stocks of many organic

molecules for cell culture applications.[8]

Materials and Equipment:

Alimemazine Tartrate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Sterile, amber glass vials or polypropylene tubes

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Equilibration: Allow the Alimemazine Tartrate powder and DMSO to reach room temperature

before use.[8]

Calculation: Determine the required volume of DMSO to achieve a 10 mM concentration

using the formula:

Volume (L) = [Mass (g)] / [Molecular Weight ( g/mol ) x Desired Concentration (mol/L)]

Example for 5 mg of Alimemazine Tartrate:

Mass = 0.005 g

Molecular Weight = 746.98 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.005 g / (746.98 g/mol * 0.010 mol/L) = 0.000669 L = 669 µL

Weighing: Accurately weigh the desired amount of Alimemazine Tartrate powder and place

it in a sterile amber vial.

Dissolution: Add the calculated volume of DMSO to the vial.[8]

Mixing: Cap the vial tightly and vortex for 1-2 minutes until the powder is completely

dissolved.[8] Visually inspect the solution to ensure it is clear and free of particulates.[8]

Labeling and Storage: Clearly label the vial with the compound name, concentration (10

mM), solvent (DMSO), and date of preparation.[8] Store the stock solution in aliquots at

-80°C for long-term stability.[3]

Protocol 2: Preparation of Working Solutions in Cell Culture Medium
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Working solutions are prepared by diluting the concentrated stock solution into the appropriate

cell culture medium for your specific experiment.[8] To maintain accuracy, especially for low

final concentrations, a serial dilution approach is highly recommended.[8]

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM Alimemazine stock solution at room

temperature.

Prepare Intermediate Dilution (e.g., 100 µM):

Pipette 10 µL of the 10 mM stock solution into 990 µL of sterile cell culture medium.

Mix gently by pipetting up and down. This creates a 1:100 dilution, resulting in a 100 µM

intermediate solution.

Prepare Final Working Solution (e.g., 10 µM):

Determine the volume of the intermediate solution needed. For example, to prepare 1 mL

of a 10 µM final solution, you would add 100 µL of the 100 µM intermediate solution to 900

µL of cell culture medium.

Application: Use the final working solution immediately to treat cells. It is not recommended

to store dilute aqueous solutions of Alimemazine for extended periods.

Visualizations: Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for solution preparation and the

primary signaling pathway affected by Alimemazine.
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Caption: Workflow for Alimemazine stock and working solution preparation.
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Alimemazine Mechanism of Action
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Caption: Alimemazine's antagonistic effect on the H1 receptor pathway.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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